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Compound of Interest

Compound Name: RapaLink-1

Cat. No.: B10772746 Get Quote

FOR RESEARCH USE ONLY. Not for use in diagnostic or therapeutic procedures.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with RapaLink-1. The following procedural guidance

is designed to ensure safe handling, storage, and disposal of this potent third-generation

mTOR inhibitor.

Hazard Identification and Safety Precautions
While a specific Globally Harmonized System (GHS) classification for RapaLink-1 is not readily

available, it should be handled as a potent and hazardous compound. The following

precautions are mandatory.

Personal Protective Equipment (PPE):
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Equipment Specification Rationale

Gloves
Nitrile or other chemical-

resistant gloves
To prevent skin contact.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from splashes

or dust.

Lab Coat Standard laboratory coat To protect skin and clothing.

Respiratory Protection

Use in a well-ventilated area.

For weighing or generating

aerosols, use a certified fume

hood.

To avoid inhalation of the

lyophilized powder or

aerosolized solutions.

Emergency Procedures:

Exposure Route First Aid Measures

Eye Contact

Immediately flush with plenty of water for at

least 15 minutes, occasionally lifting the upper

and lower eyelids. Seek medical attention.[1]

Skin Contact

Wash off immediately with soap and plenty of

water. Remove contaminated clothing. Seek

medical attention.[1]

Inhalation
Move to fresh air. If not breathing, give artificial

respiration. Seek medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek medical attention.[1]

Handling and Storage
Reconstitution and Storage:

RapaLink-1 is typically supplied as a lyophilized powder.[2]
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Parameter Lyophilized Powder Stock Solution

Storage Temperature 4°C, desiccated[2] -20°C or -80°C[3][4]

Stability 24 months at 4°C[2]
Up to 1 month at -20°C[2], up

to 1 year at -80°C[5]

Reconstitution

For a 10 mM stock,

reconstitute 5 mg of powder in

0.28 mL of DMSO.[2]

Aliquot to avoid multiple

freeze-thaw cycles.[2]

General Handling:

Avoid generating dust or aerosols.

Use in a well-ventilated area, preferably a chemical fume hood.

Prevent contact with skin, eyes, and clothing.

Experimental Protocols
Preparation of Stock Solutions:

For detailed calculations for preparing stock solutions, utilize online molarity and dilution

calculators.

In Vitro Cell-Based Assays:

Working concentrations and treatment times will vary depending on the cell line and

experimental goals. For example, in U87MG cells, growth inhibition has been observed with

concentrations from 0-200 nM over 3 days, and cell cycle arrest at G0/G1 was seen with 0-12.5

nM for 48 hours.

Disposal Plan
Dispose of RapaLink-1 waste as hazardous chemical waste, in accordance with institutional

and local regulations.

Waste Segregation and Disposal Steps:
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Solid Waste:

Collect unused RapaLink-1 powder, contaminated gloves, weigh boats, and other

disposable materials in a dedicated, sealed container.

Label the container clearly as "Hazardous Chemical Waste" and include "RapaLink-1".

Liquid Waste:

Collect all solutions containing RapaLink-1 in a separate, leak-proof, and clearly labeled

container.

Do not mix with other solvent waste streams unless compatibility has been confirmed.

Sharps Waste:

Dispose of any needles, syringes, or other sharps contaminated with RapaLink-1 in a

designated sharps container.

Storage and Collection:

Store all waste containers in a designated, secure area.

Arrange for waste collection through your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste disposal service.

DO NOT POUR RAPALINK-1 WASTE DOWN THE DRAIN OR DISPOSE OF IT IN REGULAR

TRASH.

RapaLink-1 Mechanism of Action and Workflow
RapaLink-1 is a third-generation, bivalent mTOR inhibitor. It is comprised of Rapamycin and

the mTOR kinase inhibitor MLN0128, joined by an inert chemical linker.[4] This structure allows

it to bind to both the FKBP12-rapamycin binding (FRB) domain and the kinase domain of

mTOR, leading to a more potent and durable inhibition of mTORC1.[3]

Signaling Pathway Diagram:
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Caption: mTOR signaling pathway showing inhibition by RapaLink-1.
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Experimental Workflow Diagram:
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Caption: General experimental workflow for in vitro studies using RapaLink-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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